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Compound of Interest |

8-Oxa-2-azaspiro[4.5]decane-1,3-
Compound Name:

dione
CAS No.: 90607-23-1
Cat. No.: B3058632

Get Quote

Spirocyclic systems, characterized by two rings sharing a single atom, are of significant interest

in drug discovery. Their rigid, three-dimensional structures provide a unique conformational
landscape that can enhance binding affinity and selectivity for biological targets. This guide
focuses on the PubChem data for 8-Oxa-2-azaspiro[4.5]decane-1,3-dione. However, a critical
analysis of available data reveals that a closely related isomer, 8-Oxa-1,3-
diazaspiro[4.5]decane-2,4-dione (PubChem CID: 217651), is more extensively characterized.
The latter incorporates a hydantoin ring, a privileged scaffold known for a wide range of
biological activities including anticonvulsant, anticancer, and anti-inflammatory properties.[1]

This document will provide a comprehensive overview of the well-documented isomer (CID
217651) as a representative of this structural class, covering its chemical properties, safety
data, and the broader pharmacological context of spiro-hydantoins. We will also present the
limited available data for the specifically requested 8-Oxa-2-azaspiro[4.5]decane-1,3-dione to
ensure a complete analysis.
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Compound Profile: 8-Oxa-1,3-diazaspiro[4.5]decane-
2,4-dione (PubChem CID: 217651)

This molecule features a spirocyclic fusion of a tetrahydropyran ring and a hydantoin
(imidazolidine-2,4-dione) ring. This structure is the primary subject of available public data.

Chemical Identifiers and Descriptors

A unique chemical identity is established through various standard nomenclature systems.
These identifiers are crucial for unambiguous database searching and regulatory

documentation.

Identifier Value Source

PubChem CID 217651 PubChem][2]
8-oxa-1,3-

IUPAC Name diazaspiro[4.5]decane-2,4- PubChem|[2]
dione

CAS Number 39124-19-1 PubChem[2], BOC Sciences|3]

Molecular Formula C7H10N20s3 PubChem|[2]

Canonical SMILES C1COCCC12C(=O)NC(=O)N2  PubChem|[2]
ZJAGHKBPSTXBRB-

InChiKey PubChem|[2]

UHFFFAOYSA-N

Physicochemical Properties (Computed)

The following properties are computationally predicted by PubChem and provide insight into
the molecule's expected behavior in biological and chemical systems.[2]
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Property Value Unit
Molecular Weight 170.17 g/mol
Monoisotopic Mass 170.06914219 Da
XLogP3 -0.8

Hydrogen Bond Donor Count 2

Hydrogen Bond Acceptor

3
Count
Rotatable Bond Count 0
Topological Polar Surface Area  67.4 A2

Safety and Hazard Information

Based on notifications to the ECHA C&L Inventory, this compound is classified with the
following hazards. Standard personal protective equipment (PPE), including safety glasses,
gloves, and a lab coat, should be used when handling this chemical.[2][4]

GHS Classification Code Description

Acute Toxicity, Oral H302 Harmful if swallowed

Skin Corrosion/Irritation H315 Causes skin irritation
Serious Eye Damage/Irritation H319 Causes serious eye irritation

This GHS information is based on a single notification to the ECHA C&L inventory and may not
be exhaustive.[2]

Synthesis and Pharmacological Context

While specific synthesis routes for 8-Oxa-1,3-diazaspiro[4.5]decane-2,4-dione are not detailed
in the provided search results, the synthesis of related spiro-hydantoins often follows
established organic chemistry pathways. A general, conceptual approach is outlined below.
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Conceptual Synthetic Workflow

The synthesis of spiro-hydantoins can often be achieved through a multi-step process starting
from a suitable ketone, which serves as the precursor for the spirocyclic core. The Bucherer-
Bergs reaction or related pathways are common for creating the hydantoin moiety.

Tetrahydropyran-4-one
(Starting Material)

tep 1

Reaction with KCN
and (NH4)2CO3
(Bucherer-Bergs Reaction)

tep 2

Gormation of Spiro-Hydantoin Core)

yclization

8-Oxa-1,3-diazaspiro[4.5]decane-2,4-dione
(Final Product)

Click to download full resolution via product page

Caption: Conceptual workflow for spiro-hydantoin synthesis.

Biological Significance of the Hydantoin Scaffold

The hydantoin ring present in CID 217651 is a well-established "privileged scaffold" in
medicinal chemistry. Molecules containing this core structure have demonstrated a wide array
of pharmacological activities.[1] This suggests that 8-Oxa-1,3-diazaspiro[4.5]decane-2,4-dione
could be a valuable building block or lead compound for drug discovery programs.
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6otential Therapeutic Applications\
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Caption: The spiro-hydantoin core and its potential applications.

Compound Profile: 8-Oxa-2-azaspiro[4.5]decane-1,3-
dione

This is the compound originally specified in the topic. It features a succinimide ring rather than
a hydantoin ring. Publicly available experimental data for this molecule is very limited; the
information below is derived from computational predictions found on PubChemlLite.[5]

Chemical Identifiers and Predicted Properties
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Identifier Value Source

Molecular Formula CsH11NOs PubChemLite[5]

SMILES C1COCCC12CC(=0O)NC2=0 PubChemLite[5]
IHCTUJSPEDLQRV- _

InChlKey PubChemLite[5]
UHFFFAOYSA-N

Monoisotopic Mass 169.0739 Da

XlogP (predicted) -0.8

The synthesis of this spiro-succinimide could potentially be achieved from tetrahydropyran-4-
one and reagents suitable for forming the succinimide ring, though specific protocols were not
identified.

Conclusion

While the query specified 8-Oxa-2-azaspiro[4.5]decane-1,3-dione, the landscape of available
scientific data points to its isomer, 8-Oxa-1,3-diazaspiro[4.5]decane-2,4-dione (CID 217651), as
the more thoroughly documented compound. This guide has provided a detailed summary of
the chemical identifiers, computed properties, and safety information for this spiro-hydantoin.
The established pharmacological importance of the hydantoin scaffold suggests that CID
217651 and related compounds are of significant interest for further research and development
in medicinal chemistry. The lack of extensive data on the spiro-succinimide isomer highlights a
potential area for future investigation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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